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Compound of Interest

Compound Name: N-Octylnortadalafil

Cat. No.: B144239

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the safe disposal
of N-Octylnortadalafil, a tadalafil analog. In the absence of a specific Safety Data Sheet
(SDS) from the manufacturer, these procedures are based on established best practices for the
disposal of research-grade chemical waste.

N-Octylnortadalafil: Key Data

To facilitate safe handling and disposal, key physical and chemical properties of N-
Octylnortadalafil have been compiled below.
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Property Value Source
Molecular Formula C29H33N304 [1112]
Molecular Weight 487.6 g/mol [1]
Appearance White to Off-White Solid [2]
Melting Point 167-169°C [2]

Boiling Point (Predicted)

711.4 +60.0 °C

Density (Predicted)

1.32 £+ 0.1 g/lcm3

Solubility

Slightly soluble in Chloroform,
DMSO, Methanol

CAS Number

1173706-35-8

Experimental Protocols for Disposal

The following protocols outline the step-by-step procedures for the safe disposal of N-

Octylnortadalafil. These are general guidelines and should be adapted to comply with your

institution's specific hazardous waste management program.

1. Personal Protective Equipment (PPE):

Before handling N-Octylnortadalafil, ensure the following PPE is worn:

e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat.

» Respiratory Protection: If handling fine powders or creating aerosols, a NIOSH-approved

respirator may be necessary. Work in a well-ventilated area, preferably a chemical fume

hood.

2. Disposal of Small Quantities (Milligram Scale):
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For trace amounts of N-Octylnortadalafil, such as residue on weighing paper or in vials:

o Step 1: Rinsing: Triple rinse the container or material with a suitable solvent in which N-
Octylnortadalafil is soluble (e.g., methanol, DMSO).

o Step 2: Collection of Rinsate: Collect all rinsate in a designated hazardous waste container
labeled "Halogenated" or "Non-Halogenated" solvent waste, according to your institution's
waste stream segregation.

o Step 3: Container Disposal: Once thoroughly rinsed and air-dried, the original container can
typically be disposed of as regular laboratory glass or plastic waste. Deface or remove the
original label before disposal.

3. Disposal of Bulk Quantities or Contaminated Materials:

For larger quantities of expired or unused N-Octylnortadalafil, or for materials heavily
contaminated:

o Step 1: Waste Identification: The material should be considered hazardous chemical waste.
e Step 2: Packaging:

o Solids: Place the solid N-Octylnortadalafil in a clearly labeled, sealed, and chemically
compatible container.

o Contaminated Labware (e.g., gloves, pipette tips): Place in a designated solid hazardous
waste container.

o Step 3: Labeling: Affix a hazardous waste tag to the container. The tag should include:

[¢]

The full chemical name: N-Octylnortadalafil

CAS Number: 1173706-35-8

[e]

o

An accurate estimation of the quantity.

[¢]

The date of accumulation.
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Step 4: Storage: Store the sealed and labeled waste container in a designated satellite
accumulation area. Ensure it is segregated from incompatible materials.

Step 5: Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
office to schedule a pickup for hazardous waste.

. Spill Response:

In the event of a spill:

Step 1: Evacuate and Secure: Alert others in the immediate area and restrict access.
Step 2: Don Appropriate PPE: Wear the PPE outlined in section 1.

Step 3: Containment: For a solid spill, gently cover with an absorbent material to prevent it
from becoming airborne. For a liquid spill (if dissolved in a solvent), absorb with a chemical
spill pillow or other inert absorbent material.

Step 4: Cleanup: Carefully sweep or wipe up the contained spill, working from the outside in.
Place all cleanup materials into a designated hazardous waste container.

Step 5: Decontamination: Clean the spill area with a suitable solvent and then with soap and
water. Collect all cleaning materials as hazardous waste.

Step 6: Reporting: Report the spill to your laboratory supervisor and EHS office, as per your
institution's policy.

Logical Workflow for N-Octylnortadalafil Disposal

The following diagram illustrates the decision-making process for the proper disposal of N-
Octylnortadalafil.
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Start: N-Octylnortadalafil for Disposal

'

Bulk Quantity or Trace Residue?

Trace Bulk

Trace Residue Bulk Quantity

Triple rinse container with appropriate solvent Package in a sealed, compatible container

Collect rinsate in hazardous solvent waste container

Affix hazardous waste tag with full chemical details

Dispose of empty, defaced container as regular lab waste Store in designated satellite accumulation area

Contact EHS for hazardous waste pickup

Click to download full resolution via product page

Caption: Disposal workflow for N-Octylnortadalafil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Octylnortadalafil | C29H33N304 | CID 25209784 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. N-Octyl Nortadalafil | 1173706-35-8 [amp.chemicalbook.com]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of N-
Octylnortadalafil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144239#n-octylnortadalafil-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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